Cas no 3055-51-4 (Benzyl 2-acetamido-2-deoxy-D-glucopyranoside)

Benzyl 2-acetamido-2-deoxy-D-glucopyranoside is a glycoside derivative of N-acetylglucosamine (GlcNAc), featuring a benzyl group at the anomeric position. This compound serves as a valuable intermediate in carbohydrate chemistry, particularly in the synthesis of oligosaccharides and glycoconjugates. Its protected acetamido and benzyl groups enhance stability during chemical transformations, making it suitable for selective glycosylation reactions. The product is commonly utilized in glycobiology research, enabling the study of enzymatic processes and the development of bioactive molecules. Its well-defined structure and reactivity make it a reliable building block for complex carbohydrate synthesis, supporting applications in medicinal chemistry and biochemical studies.
Benzyl 2-acetamido-2-deoxy-D-glucopyranoside structure
3055-51-4 structure
Product Name:Benzyl 2-acetamido-2-deoxy-D-glucopyranoside
CAS No:3055-51-4
MF:C15H21NO6
MW:311.33034491539
CID:3934275
PubChem ID:15574453
Update Time:2025-05-26

Benzyl 2-acetamido-2-deoxy-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • D-Glucopyranoside, phenylmethyl 2-(acetylamino)-2-deoxy-
    • BENZYL 2-ACETAMIDO-2-DEOXY-§-D-GLUCOPYRANOSIDE
    • AKOS015900468
    • Benzyl 2-acetamido-2-deoxy-D-glucopyranoside
    • N-[(3R,4R,5S,6R)-2-(BENZYLOXY)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)OXAN-3-YL]ACETAMIDE
    • N-[(3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-phenylmethoxyoxan-3-yl]acetamide
    • SCHEMBL5841792
    • 3055-51-4
    • Inchi: 1S/C15H21NO6/c1-9(18)16-12-14(20)13(19)11(7-17)22-15(12)21-8-10-5-3-2-4-6-10/h2-6,11-15,17,19-20H,7-8H2,1H3,(H,16,18)/t11-,12-,13-,14-,15?/m1/s1
    • InChI Key: SKOZFDIGKDPQBO-AVBXVCIKSA-N
    • SMILES: O(CC1=CC=CC=C1)C1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1NC(C)=O

Computed Properties

  • Exact Mass: 311.13688739Da
  • Monoisotopic Mass: 311.13688739Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 108Ų

Benzyl 2-acetamido-2-deoxy-D-glucopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B210410-1g
Benzyl 2-acetamido-2-deoxy-D-glucopyranoside
3055-51-4
1g
$ 220.00 2022-06-07
TRC
B210410-2.5g
Benzyl 2-acetamido-2-deoxy-D-glucopyranoside
3055-51-4
2.5g
$ 335.00 2022-06-07
TRC
B210410-5g
Benzyl 2-acetamido-2-deoxy-D-glucopyranoside
3055-51-4
5g
$ 725.00 2022-06-07

Additional information on Benzyl 2-acetamido-2-deoxy-D-glucopyranoside

Comprehensive Overview of Benzyl 2-acetamido-2-deoxy-D-glucopyranoside (CAS No. 3055-51-4)

Benzyl 2-acetamido-2-deoxy-D-glucopyranoside (CAS No. 3055-51-4) is a specialized glycoside derivative that has garnered significant attention in the fields of glycobiology, medicinal chemistry, and pharmaceutical research. This compound, often referred to as a N-acetylglucosamine (GlcNAc) derivative, plays a pivotal role in the synthesis of complex carbohydrates and glycoconjugates. Its unique structure, featuring a benzyl group and an acetamido moiety, makes it a valuable intermediate for developing novel therapeutics and studying carbohydrate-protein interactions.

In recent years, the demand for Benzyl 2-acetamido-2-deoxy-D-glucopyranoside has surged due to its applications in glycosylation reactions and glycoprotein synthesis. Researchers are particularly interested in its potential to modulate immune responses, as GlcNAc-containing compounds are known to influence cell signaling pathways. This aligns with the growing trend of exploring glyco-therapeutics for treating chronic diseases, such as diabetes and autoimmune disorders, which are frequently searched topics in scientific databases and AI-driven platforms.

The compound's CAS No. 3055-51-4 is often queried in conjunction with terms like "glycosidase inhibitors" and "carbohydrate-based drugs," reflecting its relevance in drug discovery. Its ability to serve as a protecting group in organic synthesis further enhances its utility, making it a staple in laboratories focused on synthetic chemistry and bioconjugation. Additionally, its stability and solubility properties are frequently discussed in forums dedicated to chemical synthesis optimization.

From an industrial perspective, Benzyl 2-acetamido-2-deoxy-D-glucopyranoside is utilized in the production of chitin derivatives and hyaluronic acid analogs, both of which are critical in cosmetics and biomedical engineering. This ties into the rising consumer interest in anti-aging skincare and tissue engineering, as evidenced by search engine trends. The compound's role in these high-growth sectors underscores its economic and scientific importance.

Quality control and analytical methods for CAS No. 3055-51-4 are also hot topics, with techniques like HPLC, NMR, and mass spectrometry being commonly employed to ensure purity and consistency. These discussions often intersect with broader conversations about green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives for producing such specialized chemicals.

In summary, Benzyl 2-acetamido-2-deoxy-D-glucopyranoside (CAS No. 3055-51-4) is a multifaceted compound with applications spanning from drug development to biomaterials. Its integration into cutting-edge research and alignment with trending scientific inquiries make it a subject of enduring relevance. As the scientific community continues to explore the potential of glycoscience, this compound is poised to remain at the forefront of innovation.

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